Cas no 4681-16-7 (2-(2,3,5-Trichlorophenyl)acetonitrile)
4681-16-7 structure
Product Name:2-(2,3,5-Trichlorophenyl)acetonitrile
CAS No:4681-16-7
MF:C8H4Cl3N
MW:220.483058929443
MDL:MFCD09923728
CID:3166638
PubChem ID:19705099
Update Time:2025-04-21
2-(2,3,5-Trichlorophenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3,5-Trichlorophenyl)acetonitrile
- MVGPEGIFSAFHOU-UHFFFAOYSA-N
- CS-10235
- 2,3,5-trichlorophenylacetonitrile
- AKOS027281637
- SCHEMBL5069204
- 4681-16-7
- MFCD09923728
-
- MDL： MFCD09923728
- Inchi： 1S/C8H4Cl3N/c9-6-3-5(1-2-12)8(11)7(10)4-6/h3-4H,1H2
- InChI Key： MVGPEGIFSAFHOU-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=CC=1CC#N)Cl)Cl
Computed Properties
- Exact Mass: 218.940932g/mol
- Monoisotopic Mass: 218.940932g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 316.9±37.0 °C at 760 mmHg
- Flash Point: 138.2±20.7 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-(2,3,5-Trichlorophenyl)acetonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(2,3,5-Trichlorophenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR300722-1g |
2,3,5-Trichlorophenylacetonitrile |
4681-16-7 | 1g |
£265.00 | 2023-09-02 | ||
| abcr | AB390760-5 g |
2,3,5-Trichlorophenylacetonitrile; 95% |
4681-16-7 | 5 g |
€582.30 | 2023-07-19 | ||
| abcr | AB390760-10 g |
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4681-16-7 | 10 g |
€991.40 | 2023-07-19 | ||
| TRC | T112865-250mg |
2-(2,3,5-Trichlorophenyl)acetonitrile |
4681-16-7 | 250mg |
$ 280.00 | 2022-06-02 | ||
| TRC | T112865-500mg |
2-(2,3,5-Trichlorophenyl)acetonitrile |
4681-16-7 | 500mg |
$ 465.00 | 2022-06-02 | ||
| abcr | AB390760-5g |
2,3,5-Trichlorophenylacetonitrile, 95%; . |
4681-16-7 | 95% | 5g |
€582.30 | 2025-02-13 | |
| abcr | AB390760-10g |
2,3,5-Trichlorophenylacetonitrile, 95%; . |
4681-16-7 | 95% | 10g |
€991.40 | 2025-02-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581402-1g |
2-(2,3,5-Trichlorophenyl)acetonitrile |
4681-16-7 | 98% | 1g |
￥2754.00 | 2024-05-12 | |
| Apollo Scientific | OR300722-250mg |
2,3,5-Trichlorophenylacetonitrile |
4681-16-7 | 95 | 250mg |
£153.00 | 2025-02-19 | |
| Apollo Scientific | OR300722-500mg |
2,3,5-Trichlorophenylacetonitrile |
4681-16-7 | 95 | 500mg |
£216.00 | 2025-02-19 |
2-(2,3,5-Trichlorophenyl)acetonitrile Suppliers
Amadis Chemical Company Limited
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(CAS:4681-16-7)2-(2,3,5-Trichlorophenyl)acetonitrile
Order Number:A1160728
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:01
Price ($):194.0
Email:sales@amadischem.com
2-(2,3,5-Trichlorophenyl)acetonitrile Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4681-16-7)2-(2,3,5-Trichlorophenyl)acetonitrile
Purity:99%
Quantity:1g
Price ($):194.0